Cas no 2098138-09-9 (1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol)

• Product Name: 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol
• CAS No: 2098138-09-9
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5724750
• PubChem ID: 121214254
• Update Time: 2025-05-24

1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-5-phenyl-1H-pyrazol-3-one
• AKOS026724753
• starbld0041119
• F2198-6232
• 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol
• 2098138-09-9

• Inchi： 1S/C13H14N2O/c16-13-8-12(11-4-2-1-3-5-11)14-15(13)9-10-6-7-10/h1-5,8,10,14H,6-7,9H2
• InChI Key： FOSLBUNJIJHCPC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NN1CC1CC1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol

Introduction to 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol (CAS No. 2098138-09-9)

1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With the CAS number 2098138-09-9, this compound represents a fascinating molecule that combines a cyclopropylmethyl group with a phenyl ring, attached to a pyrazole core. The pyrazole scaffold is particularly noteworthy, as it is a privileged structure in medicinal chemistry, known for its versatility in drug design and development.

The structural composition of 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol suggests potential interactions with various biological targets, making it a promising candidate for further investigation. The presence of the cyclopropylmethyl group introduces rigidity to the molecule, which can influence its binding affinity and selectivity. Additionally, the phenyl ring can serve as a hydrophobic anchor, facilitating interactions with lipophilic regions of biological targets. These features make this compound an intriguing subject for studying structure-activity relationships (SAR) in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives. Pyrazoles have been extensively explored for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The compound 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol is no exception and has been the focus of several studies aimed at elucidating its pharmacological profile. Preliminary in vitro studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors, although further research is needed to confirm these findings.

The synthesis of 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropylmethyl group and the phenyl ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the construction of the pyrazole core. These methods not only enhance efficiency but also allow for the introduction of functional groups with minimal structural disruption.

One of the most compelling aspects of 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored biological activities. This approach is particularly valuable in the context of targeted therapy, where precise modulation of molecular interactions is essential for achieving optimal therapeutic effects. The pyrazole core provides a versatile platform for such modifications, making it an attractive choice for medicinal chemists.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental trials. These computational tools have been instrumental in identifying promising candidates for further validation and development. By integrating experimental data with computational predictions, scientists can more efficiently navigate the complex landscape of drug discovery.

The pharmacokinetic properties of 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazol-5-ol are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a therapeutic agent. Preliminary studies have suggested that this molecule may exhibit favorable pharmacokinetic profiles, although further investigations are required to confirm these findings. Detailed pharmacokinetic analysis will provide valuable insights into dosing regimens and potential side effects, ensuring safe and effective use in clinical settings.

In conclusion, 1-(cyclopropylmethyl)-3-phenoxybenzamide 2098138 09 9 represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As research in this area continues to evolve, 2098138 09 9 will undoubtedly play a crucial role in the development of novel therapeutic agents aimed at addressing unmet medical needs.